Cas no 1261989-63-2 (2-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid
• CAS No: 1261989-63-2
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322620
• CID: 2622332
• PubChem ID: 53228439
• Update Time: 2025-08-01

2-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-5-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
• DTXSID00691972
• 2-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
• 1261989-63-2
• 2-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-4-FLUOROBENZOIC ACID
• MFCD18322620
• 2-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18322620
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)8-2-5-13(16)12(6-8)11-7-9(17)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： CHWSVMPNVNMQLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 308.025
• Monoisotopic Mass: 308.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3.7